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Compound of Interest

Compound Name: Butanamide, N-phenyl-

Cat. No.: B073798

Delving into the foundational 19th-century research that first described the synthesis of N-
phenylbutanamide, this technical guide provides a detailed overview for researchers, scientists,
and drug development professionals. The core of this document focuses on the pioneering
work of Charles Gerhardt, who first systematically investigated the class of compounds known
as anilides.

This guide presents the early synthetic routes to N-phenylbutanamide, summarizing all
available quantitative data in structured tables for clear comparison. Detailed experimental
protocols from key historical literature are provided, alongside visualizations of the reaction
pathways to facilitate a comprehensive understanding of these seminal experiments.

Historical Context: The Dawn of Anilide Chemistry

In the mid-19th century, the burgeoning field of organic chemistry was marked by efforts to
understand the structure and reactivity of organic compounds. French chemist Charles
Gerhardt played a pivotal role in this era, particularly through his systematic investigation of the
reaction between aniline and various organic acids and their derivatives. His work on "anilides,"
the term he coined for the products of these reactions, laid the groundwork for a new class of

organic compounds.

Gerhardt's extensive research on the formation of anilides was detailed in his 1848 paper,
"Recherches sur les anilides," published in Annales de Chimie et de Physique, and further
elaborated in his comprehensive textbook, Traité de Chimie Organique. It is within these works
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that the earliest descriptions of the synthesis of N-phenylbutanamide, then referred to as
"butyranilide,” are found.

Synthetic Protocols from Early Research

The primary methods for the synthesis of N-phenylbutanamide in Gerhardt's early research
involved the reaction of aniline with either butyric acid or butyryl chloride.

Synthesis from Aniline and Butyric Acid

This method involves the direct reaction of aniline with butyric acid, typically by heating the two
reagents together. The reaction proceeds through a dehydration or condensation mechanism.

Experimental Protocol:

A mixture of aniline and an excess of butyric acid was heated in a retort. The reaction mixture
was distilled, and the distillate was collected. The portion of the distillate that solidified upon
cooling was identified as N-phenylbutanamide. This solid was then purified by recrystallization.
While specific quantities and reaction times were not always rigorously documented in these
early accounts, the principle of direct amidation via heating was established.

Synthesis from Aniline and Butyryl Chloride

A more vigorous and often higher-yielding method described in the historical literature is the
reaction of aniline with butyryl chloride. This reaction is a nucleophilic acyl substitution.

Experimental Protocol:

Butyryl chloride was added dropwise to a solution of aniline in a suitable inert solvent, such as
ether. The reaction is exothermic and results in the formation of N-phenylbutanamide and
hydrogen chloride. The hydrogen chloride would typically react with the excess aniline present
to form aniline hydrochloride. After the reaction was complete, the mixture was washed with
water to remove the aniline hydrochloride and any unreacted starting materials. The N-
phenylbutanamide was then isolated and purified, often by recrystallization from a suitable
solvent like ethanol.

Quantitative Data from Early Syntheses
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Quantitative data from mid-19th-century chemical research often lacks the precision of modern
analytical techniques. However, key physical properties were recorded and are summarized

below.
Compound Molecular Formula  Melting Point (°C) Crystalline Form
N-phenylbutanamide C10H13NO 90-91 Lamelles (thin plates)

Note: The yields for these early reactions were not consistently reported in a standardized
manner.

Reaction Pathway Diagrams

To visually represent the chemical transformations described in the early literature, the
following diagrams have been generated.
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Caption: Reaction of Aniline with Butyric Acid.
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Caption: Reaction of Aniline with Butyryl Chloride.

Experimental Workflow

The general experimental workflow for the synthesis and purification of N-phenylbutanamide as
described in the early literature can be summarized as follows:
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Caption: General Experimental Workflow.
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This guide provides a focused look into the historical origins of N-phenylbutanamide synthesis,
offering valuable context and detailed protocols for today's researchers. The foundational work
of chemists like Charles Gerhardt not only introduced a new class of compounds but also
established fundamental reaction principles that continue to be relevant in modern organic
chemistry.

 To cite this document: BenchChem. [Early Synthesis of N-phenylbutanamide: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073798#early-research-on-the-synthesis-of-n-
phenylbutanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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